BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-(2-
Hydroxyphenyl)benzoxazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(2-Hydroxyphenyl)benzoxazole

Cat. No.: B213137

Essential Safety and Handling Guide for 2-(2-
Hydroxyphenyl)benzoxazole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(2-Hydroxyphenyl)benzoxazole in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure the safe
handling of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

2-(2-Hydroxyphenyl)benzoxazole is classified with the following hazards:
e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[2]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category

Item

Specification

Hand Protection

Protective gloves

Chemical-resistant gloves

(e.g., nitrile rubber).

Eye/Face Protection

Safety glasses with side-

shields or goggles

Conforming to EN166 or
OSHA 29 CFR 1910.133.[3]

Skin and Body Protection

Laboratory coat

Long-sleeved, closed front.

Respiratory Protection

Dust mask

Type N95 (US) or equivalent,
particularly when handling the
powder form to avoid dust

inhalation.

Operational Plan for Safe Handling

A systematic approach to handling 2-(2-Hydroxyphenyl)benzoxazole from receipt to disposal
is critical for laboratory safety.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Wear appropriate PPE (gloves and eye protection) when unpacking.

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

» Keep away from incompatible materials such as strong oxidizing agents.[3]

e The storage area should be clearly labeled with the chemical name and hazard symbols.
2. Handling and Use:

 All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood to minimize inhalation exposure.

e Avoid the formation of dust when handling the solid form.[3]
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e Use non-sparking tools and explosion-proof equipment where necessary.[3]
e Wash hands thoroughly after handling the substance.[1]

e Do not eat, drink, or smoke in the handling area.[3]

3. First Aid Measures:

» After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under
the eyelids. If eye irritation persists, get medical advice/attention.[1][3]

 After skin contact: Wash off immediately with plenty of soap and water. If skin irritation
occurs, get medical advice/attention. Remove and wash contaminated clothing before reuse.

[1]

 After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

o After ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[3]

Disposal Plan

Proper disposal of 2-(2-Hydroxyphenyl)benzoxazole and its contaminated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

e Chemical Waste:

o Dispose of unused or waste 2-(2-Hydroxyphenyl)benzoxazole in a designated, labeled,
and sealed container for chemical waste.

o The disposal must be in accordance with all applicable federal, state, and local
environmental regulations.[4]

o Do not empty into drains.[3]

e Contaminated Materials:
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o All disposable PPE (gloves, masks, etc.) that has come into contact with the chemical
should be considered contaminated.

o Place all contaminated disposables in a sealed bag or container, clearly labeled as
hazardous waste.

o Dispose of contaminated labware (e.g., weighing boats, pipette tips) in the same manner
as the chemical waste.

e Spill Management:

[¢]

In case of a spill, ensure the area is well-ventilated and wear appropriate PPE.

[e]

For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a
suitable container for disposal.[3]

[e]

Clean the spill area with a suitable solvent and then wash with soap and water.

o

All materials used for spill cleanup should be disposed of as hazardous waste.

Quantitative Data

The following table summarizes key quantitative data for 2-(2-Hydroxyphenyl)benzoxazole:

Property Value

Molecular Formula C13H9NO2

Molecular Weight 211.22 g/mol

Melting Point 122-124 °C (lit.)[5]

Boiling Point 338 °C (lit.)[5]

Appearance Pale yellow to yellow-red crystal/powder[1]
Solubility Insoluble in water; soluble in ethanol[5][6]

Experimental Workflow and Safety Protocol
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The following diagram illustrates the logical workflow for the safe handling and disposal of 2-(2-
Hydroxyphenyl)benzoxazole.

Workflow for Safe Handling of 2-(2-Hydroxyphenyl)benzoxazole
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i
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Caption: Safe handling workflow for 2-(2-Hydroxyphenyl)benzoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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